Cas no 77711-81-0 (2-chloro-N-{2-(4-chlorophenyl)sulfanylphenyl}acetamide)

• Product Name: 2-chloro-N-{2-(4-chlorophenyl)sulfanylphenyl}acetamide
• CAS No: 77711-81-0
• MF: C₁₄H₁₁Cl₂NOS
• MW: 312.214240312576
• CID: 550614
• PubChem ID: 2384590
• Update Time: 2025-09-27

2-chloro-N-{2-(4-chlorophenyl)sulfanylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[2-[(4-chlorophenyl)thio]phenyl]-
• 2-chloro-N-[2-(4-chlorophenyl)sulfanylphenyl]acetamide
• 2-Chloro-N-[2-(4-chloro-phenylsulfanyl)-phenyl]-acetamide
• AC1M5SGM
• AG-H-11181
• CHEMBL169272
• CTK5E4816
• HMS2421L19
• MolPort-005-898-473
• T0507-3885
• 2-chloro-N-{2-(4-chlorophenyl)sulfanylphenyl}acetamide
• Z56822825
• 77711-81-0
• SMR000151391
• MLS000536468
• cid_2384590
• 2-chloro-N-[2-[(4-chlorophenyl)thio]phenyl]acetamide
• EN300-01535
• BDBM54205
• DTXSID20368371
• 2-chloranyl-N-[2-(4-chlorophenyl)sulfanylphenyl]ethanamide
• AKOS005208752
• 2-chloro-N-{2-[(4-chlorophenyl)sulfanyl]phenyl}acetamide

• Inchi： 1S/C14H11Cl2NOS/c15-9-14(18)17-12-3-1-2-4-13(12)19-11-7-5-10(16)6-8-11/h1-8H,9H2,(H,17,18)
• InChI Key： ZOHWUQLZHKWGQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC=CC=1NC(CCl)=O

Computed Properties

• Exact Mass: 310.9938405g/mol
• Monoisotopic Mass: 310.9938405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.4Ų